N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H21N3O3S/c1-14-19(11-16-7-4-3-5-8-16)21(28)25-22(23-14)29-13-20(27)24-18-10-6-9-17(12-18)15(2)26/h3-10,12H,11,13H2,1-2H3,(H,24,27)(H,23,25,28)
• InChI Key: LDIRYGNCCKKEDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=CC(=C2)C(=O)C)CC3=CC=CC=C3
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

Compound “N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide” is a chemical entity with significant interest in various scientific fields. It is known for its unique chemical structure and properties, which make it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide” involves multiple steps, including specific reaction conditions and reagents. The detailed synthetic route typically includes:

Step 1: Initial reaction involving [specific reagents and conditions].

Step 2: Intermediate formation under [specific conditions].

Step 3: Final product formation with [specific reagents and conditions].

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. This involves:

Large-scale reactors: with controlled temperature and pressure.

Purification processes: such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide” undergoes various chemical reactions, including:

Oxidation: In the presence of oxidizing agents, it forms [specific products].

Reduction: Under reducing conditions, it yields [specific products].

Substitution: Reacts with [specific reagents] to form [specific products].

Common Reagents and Conditions:

Oxidizing agents: [Examples of oxidizing agents].

Reducing agents: [Examples of reducing agents].

Substitution reagents: [Examples of substitution reagents].

Major Products: The major products formed from these reactions include [specific products], which are of interest due to their [specific properties or applications].

Scientific Research Applications

Compound “N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide” has a wide range of applications in scientific research:

Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.

Biology: Studied for its effects on biological systems, including [specific biological processes].

Medicine: Investigated for its potential therapeutic properties, such as [specific medical applications].

Industry: Utilized in the production of [specific industrial products].

Mechanism of Action

The mechanism by which compound “N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide” exerts its effects involves:

Molecular Targets: It interacts with [specific molecular targets], leading to [specific effects].

Pathways Involved: The pathways involved include [specific pathways], which result in [specific outcomes].

Comparison with Similar Compounds

Compound A: [Description and comparison].

Compound B: [Description and comparison].

Compound C: [Description and comparison].

Uniqueness: Compound “N-(3-acetylphenyl)-2-[(5-benzyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide” is unique due to its [specific properties], which differentiate it from similar compounds. These properties include [specific characteristics], making it particularly valuable for [specific applications].